Cas no 192189-07-4 (Tert-Butyl 3-iodo-1H-indole-1-carboxylate)

• Product Name: Tert-Butyl 3-iodo-1H-indole-1-carboxylate
• CAS No: 192189-07-4
• MF: C₁₃H₁₄INO₂
• MW: 343.160235881805
• MDL: MFCD05864781
• CID: 92266
• PubChem ID: 10497531
• Update Time: 2025-04-18

Tert-Butyl 3-iodo-1H-indole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3-iodo-1H-indole-1-carboxylate
• 3-Iodoindole-1-carboxylic acid tert-butyl ester
• 1-Boc-3-iodoindole
• 1-(tert-Butoxycarbonyl)-3-iodo-1H-indole
• tert-butyl 3-iodoindole-1-carboxylate
• 1-tert-Butoxycarbonyl-3-iodo-1H-indole
• N-Boc-3-iodo-indole
• tert-butyl 3-iodo-1H-1-indolecarboxylate
• tert-butyl 3-iodo-1H-indol-1-carboxylate
• tert-Butyl 5-iodo-1H-indole-1-carboxylate
• 3-Iodo-1H-indole-1-carboxylic acid 1,1-dimethylethyl ester
• N-Boc-3-iodoindole
• 1-(Tert-Butoxycarbonyl)-3-iodo-1H-icdole
• 1-Boc-3-iodoindole, 95%
• tert-butyl3-iodoindole-1-carboxylate
• 1H-Indole-1-carboxylic acid, 3-iodo-, 1,1-dimethylethyl ester
• N-(boc)-3-iodoindole
• OR1733
• SB15145
• FCH2714417
• TRA0032245
• SY012341
• AX8051863
• 4CH-
• DTXSID60440903
• AB8726
• 1-Boc-3-iodoindole,95%
• A880337
• SCHEMBL10819499
• FT-0755177
• CS-0040991
• 1-BOC-3-iodo-1h-indole
• BS-2029
• MFCD05864781
• AKOS015912193
• 192189-07-4
• 3-Iodoindole-1-carboxylic acid tert-butyl ester; 1-Boc-3-iodoindole, 95%
• tert-Butyl3-iodo-1H-indole-1-carboxylate
• AMY39181
• DB-065767
• Tert-Butyl 3-iodo-1H-indole-1-carboxylate

• MDL： MFCD05864781
• Inchi： 1S/C13H14INO2/c1-13(2,3)17-12(16)15-8-10(14)9-6-4-5-7-11(9)15/h4-8H,1-3H3
• InChI Key： LOFWPZQNSUAMCV-UHFFFAOYSA-N
• SMILES： IC1=CN(C(=O)OC(C)(C)C)C2C=CC=CC=21

Computed Properties

• Exact Mass: 343.00700
• Monoisotopic Mass: 343.00693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 6
• XLogP3: -2
• Topological Polar Surface Area: 31.2

Experimental Properties

• Color/Form: Brown or yellow viscous liquid
• Density: 1.56
• Melting Point: 36-40 ºC
• Boiling Point: 388 ºC
• Flash Point: 189 ºC
• Refractive Index: 1.61
• Water Partition Coefficient: Insoluble in water.
• PSA: 31.23000
• LogP: 4.02910
• Solubility: Unable or difficult to mix
• Sensitiveness: Light Sensitive

Tert-Butyl 3-iodo-1H-indole-1-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H317
• Warning Statement： P280
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C